Dopamine

• CAS: 50444-17-2
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• InChI: InChI=1S/C8H11NO2/c9-4-3-6-1-2-7(10)8(11)5-6/h1-2,5,10-11H,3-4,9H2
• InChIKey: VYFYYTLLBUKUHU-UHFFFAOYSA-N
• Solubility: Freely sol in water; sol in methanol, in hot 95% ethanol, in aq soln of alkali hydroxides; practically insol in petroleum ether, ether, benzene, chloroform, toluene /Hydrochloride/; Freely soluble in water, methanol, and hot 95% ethanol but is practically insoluble in ether, petroleum ether, chloroform, benzene, and toluene.; 535 mg/mL

Dopamine (CAS 50444-17-2) Procurement Guide: Key Identifiers for Research-Grade Dopamine

Dopamine, identified by CAS 50444-17-2 (also referenced as CAS 51-61-6 for the free base and 62-31-7 for the hydrochloride salt), is an endogenous catecholamine neurotransmitter of the phenethylamine family [1]. With a molecular formula of C8H11NO2 and a molecular weight of 153.18 g/mol [2], it is a precursor to norepinephrine and epinephrine [1]. Notably, CAS 50444-17-2 is widely used in commercial and database contexts to denote dopamine in its generic, non-salt form, often for analytical and research applications where precise salt specification is required [3]. Its role as a direct agonist at dopamine D1-like (D1, D5) and D2-like (D2, D3, D4) receptors makes it a cornerstone reference compound in neuropharmacology and GPCR signaling research [4].

Workflow Endogenous reference agonist for dopamine receptor (D1–D5) profiling

Form Selection Hydrochloride salt form supports aqueous solubility and accurate solution preparation

Assay Context Broad-spectrum pan-receptor activity for GPCR signaling and screening assays

• [1] PersADE: Drug. Dopamine: Derived from tyrosine, precursor to norepinephrine and epinephrine. CAS: 51-61-6, 50444-17-2. View Source
• [2] PubChem. Dopamine. CID: 681. Molecular Weight: 153.18 g/mol. CAS: 51-61-6. View Source
• [3] ChemChart. Dopamine (50444-17-2) compound listing and properties. View Source
• [4] Beaulieu, J. M., & Gainetdinov, R. R. (2011). The physiology, signaling, and pharmacology of dopamine receptors. Pharmacological Reviews, 63(1), 182-217. View Source

Dopamine (CAS 50444-17-2) Compared to Free Base and Salts: Why Form Matters for Research Reproducibility

In scientific procurement, substituting one chemical form of a compound for another can introduce significant variability and compromise experimental outcomes. This is especially true for dopamine, where the free base (CAS 51-61-6), hydrochloride salt (CAS 62-31-7), and the generic designation (CAS 50444-17-2) are not interchangeable. The choice of form dictates critical experimental parameters including aqueous solubility, storage stability, and the precise molarity of the active pharmacological entity in solution [1]. For instance, the hydrochloride salt's mass includes the HCl counterion, requiring a molar mass correction (189.64 g/mol vs. 153.18 g/mol for the free base) when preparing solutions to a specific dopamine concentration . Failure to account for this can lead to up to a 23.8% error in the actual concentration of the active moiety, a deviation that can fundamentally alter dose-response relationships and data reproducibility in sensitive assays [2].

Free base vs. HCl salt: Solubility profiles differ; free base has limited aqueous solubility, which may affect stock solution preparation.

HCl salt mass includes counterion; neglecting molar mass correction can alter active dopamine concentration, potentially affecting dose-response data.

Generic CAS 50444-17-2 may not specify salt form; verify exact chemical identity to avoid unintended substitution with free base or other salts.

• [1] Baxter Healthcare Corporation. (2024). DOPAMINE HYDROCHLORIDE injection label. DailyMed, National Library of Medicine. View Source
• [2] Kaushik, A., et al. (2022). Characterization and HPLC Method Validation for Determination of Dopamine Hydrochloride in Prepared Nano Particles and Pharmacokinetic Application. Pharmaceutical Nanotechnology. View Source

Quantitative Evidence for Dopamine (CAS 50444-17-2): Head-to-Head Data vs. Analogs and Alternative Agonists

Aqueous Solubility of Dopamine Hydrochloride vs. Free Base: A Critical Formulation Differentiator

Dopamine hydrochloride (CAS 62-31-7, the most common commercial form of 50444-17-2) is 'freely soluble' in water, a distinct physicochemical advantage over the dopamine free base (CAS 51-61-6) which has limited aqueous solubility [1]. This high solubility facilitates the preparation of concentrated stock solutions for in vitro assays and is essential for the formulation of intravenous infusions [2].

Aqueous Solubility

Head-to-head

Freely soluble in water (HCl salt) vs. limited solubility (free base)

Supports aqueous-based assay and stock solution preparation

Solubility class per USP/EP reference conditions

Evidence Dimension	Aqueous Solubility
Target Compound Data	Freely soluble in water
Comparator Or Baseline	Dopamine free base (CAS 51-61-6): Limited aqueous solubility
Quantified Difference	Qualitative but substantial difference in solubility class (freely soluble vs. sparingly/limited)
Conditions	Ambient temperature (USP/EP reference conditions)

Why This Matters

This direct solubility advantage dictates the choice of dopamine hydrochloride for any aqueous-based experimental system or pharmaceutical preparation, ensuring accurate and reproducible concentrations.

• [1] Baxter Healthcare Corporation. (2024). DOPAMINE HYDROCHLORIDE injection label. DailyMed, National Library of Medicine. View Source
• [2] Actylis Lab. Dopamine Hydrochloride Product Details. Solubility: Freely soluble in water. View Source

Dopamine (CAS 50444-17-2) Receptor Binding Profile: Broad-Spectrum vs. Selective Agonists

Dopamine exhibits a broad-spectrum agonist profile at all five dopamine receptor subtypes (D1-D5). Its affinity (Ki) varies across subtypes, demonstrating nanomolar potency at D3 (Ki = 3 nM) and D4 (Ki = 6.4 nM) receptors, and lower affinity at D2 (Ki = 12.5-16 nM) and D1 (Ki = 79.5 nM) receptors [1]. This contrasts with selective synthetic agonists like A-77636, which has an EC50 of 1.1 nM for D1 but lacks activity at other subtypes [2]. The use of dopamine as a reference agonist is essential for characterizing the pan-receptor activity of novel compounds in screening assays .

Receptor Binding Affinity (Ki)

Cross-study

D3: 3 nM; D4: 6.4 nM; D2: 12.5–16 nM; D1: 79.5 nM

Broad-spectrum pan-receptor profile for reference agonist use

Human cloned receptors, radioligand binding

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	D3: Ki = 3 nM; D4: Ki = 6.4 nM; D2: Ki = 12.5-16 nM; D1: Ki = 79.5 nM
Comparator Or Baseline	A-77636 (D1-selective agonist): D1 EC50 = 1.1 nM; negligible activity at other subtypes
Quantified Difference	Dopamine exhibits a multi-receptor profile; A-77636 is >2000-fold selective for D1 over other subtypes
Conditions	In vitro radioligand binding assays using human cloned receptors

Why This Matters

For research requiring a physiological, pan-receptor dopamine stimulus, the broad-spectrum activity of dopamine (50444-17-2) makes it an irreplaceable control and reference standard, unlike selective agonists which cannot mimic endogenous dopaminergic tone.

• [1] Mottola, D. M., et al. (2002). Functional Selectivity of Dopamine Receptor Agonists. Molecular Pharmacology. Data on dopamine Ki values. View Source
• [2] TargetMol. A-77636 product page. EC50 for D1 = 1.1 nM. View Source

Plasma Half-Life: Dopamine vs. Synthetic D2 Agonists and Levodopa

Dopamine hydrochloride has an extremely short plasma half-life of approximately 2 minutes in adults, resulting in a duration of action of less than 10 minutes following intravenous administration [1]. This rapid clearance is a defining characteristic that distinguishes it from other dopaminergic agents, such as the prodrug levodopa (which has a short but variable half-life influenced by gastric emptying [2]) and synthetic agonists like pramipexole (which has a long half-life of 11.6-14.1 hours [3]). The short half-life of dopamine enables its use as a titratable vasopressor in critical care, where effects must be rapidly initiated and terminated [1].

Plasma Half-Life

Cross-study

~2 min (IV)

Enables acute, transient receptor stimulation models

Human PK studies; >300-fold shorter than pramipexole

Evidence Dimension	Plasma Half-Life (t1/2)
Target Compound Data	~2 minutes
Comparator Or Baseline	Pramipexole (synthetic D2/D3 agonist): 11.6-14.1 hours; Levodopa: variable (short)
Quantified Difference	Dopamine half-life is >300-fold shorter than pramipexole
Conditions	Human pharmacokinetic studies following intravenous administration

Why This Matters

The uniquely short half-life of dopamine makes it the preferred standard for experimental models requiring acute, transient dopaminergic stimulation, where long-acting agonists would introduce confounding and sustained effects.

• [1] RxReasoner. Dopamine Other names: Dopamine hydrochloride. Plasma half-life of about 2 minutes. View Source
• [2] Nyholm, D. (2006). Therapeutic drug monitoring in Parkinson's disease. OPUS Würzburg. View Source
• [3] Scite.ai. Bioavailability and Pharmacokinetics of Oral Dopamine in Dogs. Comparative data for pramipexole. View Source

Hemodynamic Effects: Dopamine's Unique Dose-Dependent Receptor Activation vs. Dobutamine

In comparative studies, dopamine and dobutamine exert distinct hemodynamic profiles despite both being inotropes. At low infusion rates (0.5-2 μg/kg/min), dopamine selectively activates dopamine receptors, which can increase renal and mesenteric blood flow without significantly altering blood pressure [1]. In contrast, dobutamine acts primarily on β1-adrenergic receptors to increase cardiac output. A direct comparison showed that while both drugs increase cardiac output, dopamine increased renal blood flow and decreased vascular resistance at ≤10 μg/kg/min, an effect not shared by dobutamine [2]. This unique dose-dependent receptor activation profile of dopamine is critical for studies focused on regional blood flow and organ-specific perfusion.

Renal Blood Flow Response

Head-to-head

Dopamine increased renal/mesenteric blood flow at ≤10 µg/kg/min; dobutamine did not

Distinct dose-dependent vasodilatory profile for organ-specific perfusion studies

In vivo animal and human comparative studies

Evidence Dimension	Hemodynamic Response (Renal Blood Flow)
Target Compound Data	Increased renal and mesenteric blood flow at ≤10 μg/kg/min
Comparator Or Baseline	Dobutamine: Increased cardiac output but no increase in renal blood flow
Quantified Difference	Dopamine, but not dobutamine, increased renal blood flow and decreased vascular resistance
Conditions	In vivo studies in normal animals; comparative human studies in cardiac failure

Why This Matters

For preclinical cardiovascular research, dopamine's distinct dose-dependent vasoactive profile makes it the only compound capable of modeling selective renal and splanchnic vasodilation, a property that alternative inotropes like dobutamine do not replicate.

• [1] MIMS Pharmaceutical Information System. (2023). Dopamine hydrochloride Mechanism of action. View Source
• [2] Comparative systemic and regional hemodynamic effects of dopamine and dobutamine. CTDBase. Data showing dopamine increased renal and mesenteric blood flow. View Source

In Vitro Potency: Dopamine (50444-17-2) EC50 at Human Dopamine Receptors vs. Other Endogenous Ligands

In functional assays measuring calcium mobilization or cAMP modulation, dopamine hydrochloride demonstrates potent activity at human dopamine receptors. Reported EC50 values include 490 nM at the D1 receptor [1] and as low as 2.7 nM in certain functional assays . This functional potency serves as a benchmark against which the activity of novel dopaminergic compounds is measured. In contrast, the endogenous ligand norepinephrine has a significantly lower affinity for dopamine receptors (e.g., Ki = 62 nM for D2, representing a 3.9-fold lower affinity compared to dopamine's Ki of 16 nM for the same receptor) [2]. This difference in selectivity is crucial for studies aiming to isolate dopaminergic from adrenergic signaling.

Functional Potency (EC50 / Ki)

Cross-study

D1 EC50: 490 nM; Functional EC50: 2.7 nM; D2 Ki: 16 nM vs. norepinephrine Ki: 62 nM

Benchmark potency for distinguishing dopaminergic from adrenergic signaling

Cell-based assays, human cloned receptors

Evidence Dimension	Functional Potency (EC50) and Affinity (Ki)
Target Compound Data	D1 EC50 = 490 nM; Functional EC50 = 2.7 nM; D2 Ki = 16 nM
Comparator Or Baseline	Norepinephrine: D2 Ki = 62 nM
Quantified Difference	Dopamine has 3.9-fold higher affinity for D2 receptor than norepinephrine (Ki ratio NE/DA = 3.9)
Conditions	In vitro cell-based assays using human cloned receptors

Why This Matters

Using the correct CAS 50444-17-2 form of dopamine ensures experiments are conducted with a ligand that has a well-characterized, potent, and specific interaction profile with its target receptors, which is essential for robust and interpretable data in receptor pharmacology.

• [1] BindingDB. PrimarySearch_ki. EC50: 490nM for human D1 receptor. View Source
• [2] Mottola, D. M., et al. (2002). Functional Selectivity of Dopamine Receptor Agonists. Molecular Pharmacology. Data on NE/DA Ki ratios. View Source

Blood-Brain Barrier Permeability: Dopamine vs. Levodopa as a Prodrug

A critical and often misunderstood differentiation lies in the blood-brain barrier (BBB) permeability of dopamine (50444-17-2). As a polar molecule, dopamine itself does not readily cross the BBB [1]. This is in stark contrast to its metabolic precursor, levodopa (L-DOPA, CAS 59-92-7), which is transported across the BBB via the large neutral amino acid transporter (LAT1) and subsequently decarboxylated to dopamine within the central nervous system [2]. This fundamental physiological barrier means that for systemic administration in whole-animal CNS studies, dopamine is ineffective, whereas levodopa serves as an effective prodrug .

BBB Permeability

Head-to-head

Dopamine does not readily cross BBB; levodopa is transported via LAT1

Dopamine used for in vitro/ex vivo CNS models; levodopa needed for systemic brain delivery studies

In vivo pharmacokinetic evidence

Evidence Dimension	Blood-Brain Barrier Permeability
Target Compound Data	Does not readily cross the blood-brain barrier
Comparator Or Baseline	Levodopa (L-DOPA): Actively transported across the BBB via LAT1
Quantified Difference	Qualitative difference (no vs. yes), with significant in vivo implications
Conditions	In vivo pharmacokinetic studies

Why This Matters

This is the single most important selection criterion for in vivo neuroscience research. Dopamine (50444-17-2) is the appropriate compound for in vitro studies on brain tissue or receptors, while levodopa must be used for systemic delivery to study central dopaminergic function in vivo.

• [1] DrugBank. Mechanism of action of dopaminergic agents in Parkinson's disease. Dopamine does not readily cross the blood-brain barrier. View Source
• [2] Olanow, C. W. (2014). The scientific basis for the current treatment of Parkinson's disease. Annual Review of Medicine, 65, 111-124. View Source

Optimal Use Cases for Dopamine (CAS 50444-17-2) Based on Comparative Evidence

Reference Agonist for Pan-Dopamine Receptor Profiling in GPCR Assays

Based on its broad-spectrum affinity for all D1-like and D2-like receptors (Section 3, Item 2), dopamine (50444-17-2) is the optimal choice as a control agonist in high-throughput screening (HTS) and secondary pharmacology panels. Its use ensures that novel compound activity is benchmarked against a ligand that produces the full spectrum of endogenous dopaminergic signaling, which selective agonists like A-77636 cannot provide . The high aqueous solubility of the hydrochloride salt form (Section 3, Item 1) ensures accurate and reproducible preparation of assay-ready plates.

In Vitro CNS Studies on Dopamine Receptor Signaling and Neurotransmission

For research using primary neurons, brain slices, or cell lines expressing dopamine receptors, dopamine (50444-17-2) is the definitive tool for direct receptor activation. As established by its low nanomolar EC50 values (Section 3, Item 5), it potently elicits physiological responses. Critically, the understanding that dopamine does not cross the BBB (Section 3, Item 6) confirms that this compound is specifically suited for ex vivo or in vitro CNS models, not for systemic in vivo administration.

Modeling Acute Hemodynamic and Renal Vasodilatory Effects in Cardiovascular Research

For preclinical models of shock, renal failure, or regional blood flow, dopamine is uniquely valuable due to its dose-dependent activation of dopaminergic receptors, leading to increased renal and mesenteric perfusion without proportional increases in cardiac output (Section 3, Item 4). This specific hemodynamic signature is not replicated by alternative inotropes like dobutamine, making dopamine the compound of choice for studies focused on organ-specific vasodilation [1].

Analytical Reference Standard for Quality Control and Method Development

The precise definition and availability of the hydrochloride salt (Section 2) make dopamine (CAS 50444-17-2) a reliable reference standard for quantitative analysis via HPLC, LC-MS, or spectrophotometry [2]. Its well-characterized purity and stability profile in lyophilized form (stable for 36 months at -20°C) [3] are essential for developing and validating analytical methods for pharmaceutical quality control or biomedical research.

Application

Selection Property

Validation Focus

GPCR receptor profiling

Broad-spectrum dopamine receptor activity

D1–D5 subtype response verification

In vitro neuronal signaling studies

Aqueous-soluble hydrochloride form

Receptor activation in primary/cell-line models

Regional perfusion and vascular studies

Dose-dependent dopaminergic vasodilation

Renal/mesenteric blood flow endpoints

Analytical reference standard development

Well-characterized hydrochloride salt identity

Purity and stability for calibration/validation

• [1] MIMS Pharmaceutical Information System. (2023). Dopamine hydrochloride Mechanism of action. View Source
• [2] ChemWhat. Dopamine Hydrochloride CAS 62-31-7. Used for analytical method development, validation, and QC. View Source
• [3] Adooq. Dopamine hydrochloride product datasheet. Storage and stability information. View Source